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Compound of Interest

Compound Name: Vinyldifluoroborane

Cat. No.: B15289953

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of vinyldifluoroborane reagents, specifically 2,2-difluorovinyl pinacolborane, in palladium-
catalyzed cross-coupling reactions. This versatile reagent facilitates the synthesis of gem-
difluorostyrenes and their analogues, which are valuable motifs in medicinal chemistry and
materials science.

Introduction

The introduction of the gem-difluorovinyl group (CF2=CH-) into organic molecules can
significantly modulate their physicochemical and biological properties. 2,2-Difluorovinyl
pinacolborane (CF>=CHBPIn) has emerged as a stable and easy-to-handle reagent for the
efficient synthesis of gem-difluorinated compounds via the Suzuki-Miyaura cross-coupling
reaction.[1] This reagent allows for the formation of a carbon-carbon bond between the
difluorovinyl group and various aryl, heteroaryl, and vinyl partners under palladium catalysis.

The reaction is characterized by its broad substrate scope, good functional group tolerance,
and scalability, making it a valuable tool for drug discovery and development.[1]
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The following tables summarize the quantitative data for the palladium-catalyzed Suzuki-

Miyaura cross-coupling of 2,2-difluorovinyl pinacolborane with a variety of aryl and vinyl
bromides.

Table 1: Cross-Coupling of 2,2-Difluorovinyl Pinacolborane with Aryl Bromides[1]
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Entry Aryl Bromide Product Yield (%)
) 1-(2,2-Difluorovinyl)-4-

1 4-Bromoanisole 85
methoxybenzene
1-(2,2-Difluorovinyl)-4-

2 4-Bromotoluene 82
methylbenzene
1-(2,2-

3 Bromobenzene ) ] 78
Difluorovinyl)benzene
4-(2,2-

4 4-Bromobenzonitrile Difluorovinyl)benzonitr 91
ile

. Methyl 4- Methyl 4-(2,2- 88

bromobenzoate difluorovinyl)benzoate
) 1-(2,2-Difluorovinyl)-4-

6 4-Bromonitrobenzene ) 75
nitrobenzene

1-Bromo-4- 1-(2,2-Difluorovinyl)-4-

7 (trifluoromethyl)benze  (trifluoromethyl)benze 81

ne ne

8 1-Bromo-4- 1-(2,2-Difluorovinyl)-4- 77

fluorobenzene fluorobenzene

9 1-Bromo-4- 1-Chloro-4-(2,2- 83

chlorobenzene difluorovinyl)benzene
. 2-(2,2-

10 2-Bromopyridine ) ) o 65

Difluorovinyl)pyridine
- 3_(212_

11 3-Bromopyridine ) ] o 72
Difluorovinyl)pyridine
2-(2,2-

12 2-Bromothiophene Difluorovinyl)thiophen 79

e

Table 2: Cross-Coupling of 2,2-Difluorovinyl Pinacolborane with Vinyl Bromides[1]
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Entry Vinyl Bromide Product Yield (%)
(E)-1-(4,4-
(B)-(2- . :
1 Difluorobuta-1,3-dien- 68

Bromovinyl)benzene
1-yl)benzene

1,1-Diphenyl-3,3-
1-Bromo-2,2-

2 ) difluoro-1,3- 71
diphenylethene )
propadiene

Experimental Protocols

Protocol 1: Synthesis of 2,2-Difluorovinyl Pinacolborane (CF2=CHBPIn)[1]
This protocol describes the borylation of 1,1-difluoroethylene to synthesize the title compound.

Materials:

Isopropoxy pinacolborane

1,1-Difluoroethylene (gas)

Anhydrous solvent (e.g., THF or Dioxane)

Inert gas (Argon or Nitrogen)

Equipment:

Schlenk flask or a similar reaction vessel suitable for handling gases

Gas inlet tube

Magnetic stirrer

Cooling bath

Standard glassware for organic synthesis

Procedure:
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» To a dried Schlenk flask under an inert atmosphere, add isopropoxy pinacolborane and the
anhydrous solvent.

e Cool the solution in a cooling bath.

e Bubble 1,1-difluoroethylene gas through the solution with vigorous stirring. The reaction
progress can be monitored by GC-MS.

e Upon completion of the reaction, remove the cooling bath and allow the mixture to warm to
room temperature.

e The solvent is removed under reduced pressure to yield the crude product.

 Purify the crude product by vacuum distillation to obtain 2,2-difluorovinyl pinacolborane as a
stable, easy-to-handle liquid. The product can be stored at 4 °C for several months.[1]

Protocol 2: General Procedure for the Suzuki-Miyaura Cross-Coupling of 2,2-Difluorovinyl
Pinacolborane with (Het)Aryl and Vinyl Bromides[1]

This protocol outlines the general conditions for the palladium-catalyzed cross-coupling
reaction.

Materials:

e Aryl or vinyl bromide (1.0 equiv)

e 2,2-Difluorovinyl pinacolborane (1.2-1.5 equiv)

o Palladium catalyst: Pd(dppf)Clz (2-5 mol%)

e Base: Aqueous solution of K2COs or Cs2C0Os (2.0 equiv)
» Solvent: Dioxane or THF

 Inert gas (Argon or Nitrogen)

Equipment:
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e Schlenk tube or a similar reaction vessel
e Magnetic stirrer and heating plate

o Standard glassware for work-up and purification (separatory funnel, round-bottom flasks,
chromatography column)

Procedure:

e In a Schlenk tube, combine the aryl or vinyl bromide, 2,2-difluorovinyl pinacolborane,
Pd(dppf)Clz catalyst, and the solvent.

e Degas the mixture by bubbling an inert gas through the solution for 10-15 minutes.
e Add the agueous base solution to the reaction mixture.

e Heat the reaction mixture at 80-100 °C with vigorous stirring. Monitor the reaction progress
by TLC or GC-MS.

e Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate or
diethyl ether).

o Combine the organic layers, wash with brine, dry over anhydrous NazSO4 or MgSOa, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to afford the desired gem-
difluorostyrene or gem-difluorodiene.

Mandatory Visualization
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling.
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Caption: Experimental workflow for the cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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